Cas no 1804625-57-7 (2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804625-57-7
• MF: C₇H₇F₃N₂O₅S
• MW: 288.201091051102
• CID: 4828975
• Update Time: 2025-06-09

2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C7H7F3N2O5S/c1-16-3-2-4(18(11,14)15)6(12-5(3)13)17-7(8,9)10/h2H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： WRDBGHAMAUXMGJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(NC=1OC(F)(F)F)=O)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: 0.1
• Topological Polar Surface Area: 116

Additional information on 2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide

Introduction to 2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804625-57-7) and Its Emerging Applications in Chemical Biology

2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide, identified by its CAS number 1804625-57-7, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the pyridine sulfonamide class, characterized by a pyridine core functionalized with hydroxyl, methoxy, trifluoromethoxy, and sulfonamide groups. The unique arrangement of these substituents imparts distinct chemical properties, making it a promising candidate for various biological and pharmaceutical applications.

The sulfonamide group in this molecule is particularly noteworthy, as sulfonamides are well-documented for their broad spectrum of biological activities. They serve as key pharmacophores in numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and anticancer medications. The presence of multiple electronegative groups such as oxygen and fluorine further enhances the compound's interaction with biological targets, potentially modulating enzyme activity or receptor binding.

2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide exhibits a high degree of molecular complexity, which can be leveraged to design molecules with tailored biological functions. The trifluoromethoxy group, in particular, is known to influence metabolic stability and binding affinity by introducing electron-withdrawing effects and steric hindrance. This feature has been exploited in the development of next-generation agrochemicals and pharmaceuticals where enhanced bioavailability and target specificity are critical.

In recent years, there has been a surge in research focused on exploiting pyridine derivatives for therapeutic purposes. The pyridine scaffold is inherently versatile, allowing for modifications that can fine-tune pharmacokinetic profiles and improve drug-like properties. Studies have demonstrated that pyridine-based sulfonamides can act as potent inhibitors of key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, derivatives of this class have shown promise in inhibiting dipeptidyl peptidase-4 (DPP4), an enzyme implicated in glucose homeostasis.

The hydroxyl and methoxy substituents contribute to the compound's solubility and hydrophilicity, which are essential for oral bioavailability and cellular uptake. These features make it an attractive candidate for further exploration in drug development pipelines. Additionally, the electronic distribution across the molecule influences its reactivity, enabling participation in various chemical transformations useful for synthesis.

Advances in computational chemistry have accelerated the discovery of novel heterocyclic compounds like 2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide. Machine learning models trained on large datasets of bioactive molecules have demonstrated the ability to predict binding affinities and identify potential lead compounds with high accuracy. This approach has been instrumental in optimizing synthetic routes and minimizing experimental trials.

The sulfonamide moiety has been extensively studied for its role in modulating protein-protein interactions. By serving as a hinge-binding motif, sulfonamides can disrupt or stabilize protein conformations, offering a mechanism for therapeutic intervention. Research into kinase inhibitors has particularly benefited from this scaffold, with several FDA-approved drugs incorporating sulfonamides to enhance binding affinity and selectivity.

Emerging evidence suggests that 2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide may find utility beyond traditional pharmaceutical applications. Its structural motifs are reminiscent of natural products known for their antimicrobial properties, prompting investigations into its potential as an antimicrobial agent or a scaffold for developing novel antibiotics.

The fluorinated aromatic ring within this compound contributes to its stability under various conditions, making it suitable for industrial applications where chemical robustness is required. Fluoro-substituted compounds are increasingly prevalent in agrochemicals due to their resistance to degradation from environmental factors such as UV radiation and microbial enzymes.

In conclusion, 2-Hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonamide represents a compelling example of how structural complexity can be harnessed to develop molecules with diverse biological activities. Its unique combination of functional groups positions it as a versatile tool for researchers exploring new therapeutic strategies across multiple disease areas. As computational methods continue to refine molecular design processes, compounds like this are likely to play an increasingly pivotal role in advancing chemical biology research.